5-(4-t-Butylsulfamoylphenyl)-(2,4)-dihydroxypyrimidine, 95%

• IUPAC Name: N-tert-butyl-4-(2,4-dioxo-1H-pyrimidin-5-yl)benzenesulfonamide
• InChI: InChI=1S/C14H17N3O4S/c1-14(2,3)17-22(20,21)10-6-4-9(5-7-10)11-8-15-13(19)16-12(11)18/h4-8,17H,1-3H3,(H2,15,16,18,19)
• InChI Key: FAFBPWLLJCCJJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)C2=CNC(=O)NC2=O
• Molecular Formula: C14H17N3O4S
• Molecular Weight: 323.37 g/mol

Description

5-(4-t-Butylsulfamoylphenyl)-(2,4)-dihydroxypyrimidine, 95% (5-tBSPP), is a synthetic organic compound with a wide variety of applications in scientific research. It is a colorless, crystalline solid with a melting point of 109-110 °C and a boiling point of 152-158 °C. It is soluble in water and ethanol and insoluble in most organic solvents. 5-tBSPP has been used in a variety of research applications, including as a reagent for the synthesis of other compounds, as a fluorescent reporter for the detection of proteins, and as a fluorescent dye for the quantification of biomolecules.

Scientific Research Applications

5-(4-t-Butylsulfamoylphenyl)-(2,4)-dihydroxypyrimidine, 95% has been used in a variety of research applications. It has been used as a reagent for the synthesis of other compounds, such as 5-methyl-2,4-dihydroxypyrimidine, 4-methyl-2,4-dihydroxypyrimidine, and 4-ethyl-2,4-dihydroxypyrimidine. It has also been used as a fluorescent reporter for the detection of proteins and as a fluorescent dye for the quantification of biomolecules. In addition, 5-(4-t-Butylsulfamoylphenyl)-(2,4)-dihydroxypyrimidine, 95% has been used in the study of enzyme kinetics and protein-ligand interactions.

Mechanism of Action

The mechanism of action of 5-(4-t-Butylsulfamoylphenyl)-(2,4)-dihydroxypyrimidine, 95% is not well understood. However, it is believed that the compound binds to the active site of enzymes or other proteins and acts as an inhibitor or activator, depending on the protein or enzyme. For example, 5-(4-t-Butylsulfamoylphenyl)-(2,4)-dihydroxypyrimidine, 95% has been shown to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-t-Butylsulfamoylphenyl)-(2,4)-dihydroxypyrimidine, 95% have not been extensively studied. However, it has been shown to act as an inhibitor of acetylcholinesterase, and thus has the potential to affect the nervous system. In addition, 5-(4-t-Butylsulfamoylphenyl)-(2,4)-dihydroxypyrimidine, 95% has been shown to have some antibacterial activity, although the exact mechanism of action is not known.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(4-t-Butylsulfamoylphenyl)-(2,4)-dihydroxypyrimidine, 95% in laboratory experiments is its high solubility in water and ethanol. This makes it easy to use and handle, and allows for the rapid synthesis of other compounds. However, 5-(4-t-Butylsulfamoylphenyl)-(2,4)-dihydroxypyrimidine, 95% is insoluble in most organic solvents, which can limit its use in certain experiments. In addition, the compound is highly reactive and can be easily oxidized or hydrolyzed in the presence of certain reagents.

Future Directions

There are several potential future directions for research involving 5-(4-t-Butylsulfamoylphenyl)-(2,4)-dihydroxypyrimidine, 95%. These include further investigation into its mechanism of action, its potential applications in drug discovery and development, and its use as a fluorescent marker for the detection and quantification of biomolecules. In addition, further research is needed to investigate the effects of 5-(4-t-Butylsulfamoylphenyl)-(2,4)-dihydroxypyrimidine, 95% on the nervous system and determine its potential as an antibacterial agent. Finally, further research is needed to explore the potential of 5-(4-t-Butylsulfamoylphenyl)-(2,4)-dihydroxypyrimidine, 95% as a reagent for the synthesis of other compounds.

Synthesis Methods

5-(4-t-Butylsulfamoylphenyl)-(2,4)-dihydroxypyrimidine, 95% can be synthesized from the reaction of 4-t-butylsulfamoylbenzaldehyde and 2,4-dihydroxypyrimidine in the presence of an acid catalyst. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, and is typically conducted at temperatures of around 100 °C. The reaction proceeds in two steps, with the first step involving the formation of an enamine intermediate, which is then converted to the desired product by an intramolecular cyclization reaction. The yield of the reaction can be increased by the use of a higher concentration of the reactants and a longer reaction time.